Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C27H29NO6S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-thiophen-3-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C27H29NO6S/c1-5-33-26(30)21-15(3)28-20-13-19(16-8-7-9-18(12-16)32-4)23(27(31)34-6-2)25(29)24(20)22(21)17-10-11-35-14-17/h7-12,14,19,22-23,28H,5-6,13H2,1-4H3
• InChI Key: KHKSIGUVZJUDSD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CSC=C3)C4=CC(=CC=C4)OC

Description

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMQDD, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is believed to act through various pathways in the body. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the activity of certain enzymes involved in inflammation and tumor growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate may also act as an antioxidant, protecting cells from damage caused by oxidative stress.
Biochemical and Physiological Effects:
Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation in animal models of arthritis and colitis. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to protect neurons from damage caused by toxins and oxidative stress.

Advantages and Limitations for Lab Experiments

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its properties can be easily modified through chemical modifications. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is the development of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of research is the identification of the specific pathways through which Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate exerts its therapeutic effects. Additionally, further studies are needed to determine the optimal dosages and administration routes for Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. Finally, research is needed to investigate the potential side effects of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate and to develop strategies to mitigate these effects.
Conclusion:
Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound with promising therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects, making it a potential treatment for a variety of diseases. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, including the development of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-based drugs and further investigation of its mechanism of action.

Synthesis Methods

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of reagents such as diethyl malonate, thioacetic acid, and 3-methoxybenzaldehyde. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer effects, making it a promising candidate for the development of new drugs. Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.